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Compound of Interest

4-Methoxyphenyl
Compound Name:
triffluoromethanesulfonate

cat. No.: B7805961

An In-Depth Technical Guide to the Commercial Availability and Application of 4-
Methoxyphenyl trifluoromethanesulfonate

Authored by a Senior Application Scientist

This guide provides researchers, scientists, and drug development professionals with a
comprehensive technical overview of 4-Methoxyphenyl trifluoromethanesulfonate (CAS No.
66107-29-7). Beyond a simple catalog of suppliers, this document delves into the practical
considerations of procurement, offers a validated protocol for in-house synthesis, and explores
its primary application as a highly effective electrophile in Suzuki-Miyaura cross-coupling
reactions.

Chemical Identity and Physicochemical Properties

4-Methoxyphenyl trifluoromethanesulfonate, commonly referred to as 4-methoxyphenyl
triflate, is a versatile organic reagent. Its structure features a triflate (-OTf) group, which is an
excellent leaving group, attached to an anisole ring. This inherent reactivity makes it a superior
alternative to traditional aryl halides in many catalytic processes.
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Property Value
CAS Number 66107-29-7
Molecular Formula CsH7F304S

Molecular Weight 256.20 g/mol [1][2]

Appearance Colorless to light yellow/orange clear liquid[3][4]
Boiling Point 125 °C at 18 mmHg[4]

Density 1.416 g/cm3[4]

Refractive Index

1.454[4]

Synonyms

Trifluoromethanesulfonic acid 4-methoxyphenyl
ester, 4-Methoxyphenyl triflate[1][2][3]

InChl Key

XSTNIRWDULKNJE-UHFFFAOYSA-N[1]

Commercial Availability and Procurement Strategy

4-Methoxyphenyl trifluoromethanesulfonate is readily available from numerous chemical

suppliers, catering to a range of purity requirements and scales, from milligrams for initial

screening to kilograms for pilot studies.

Major Commercial Suppliers

The following table summarizes the offerings from several key suppliers. Purity and available

guantities are subject to change, and direct consultation with the supplier for the latest

information is recommended.
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Common Grades &

Supplier Typical Purity .
Quantities
Research grade (e.g., 549,
TCI Chemicals >97.0% (GC)[3] 259). Bulk quantities available
upon request.[3]
Sigma-Aldrich 97% Research grade.
J&K Scientific 98% Research grade.[1]
) S Offered in various sizes from
Aladdin Scientific >97.0% (GC)
200mg to 100g and bulk.[2]
Apollo Scientific Not specified Supplier of fine chemicals.[5]

Procurement Workflow: A Scientist's Decision Matrix

Choosing the right supplier and grade is a critical first step. The decision process involves

balancing purity, cost, and availability against the demands of the specific application.
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Define Scale: . . i
(Screening Vs, ProductiorD (Select Optimal SuppheD—»(Request Quote & Lead Tlme)
L i L

Assess Purity Needs:
( >97% vs. 99% ) stue Purchase OrdeD
Evaluate Suppliers: QC Incoming Material
Cost, Availability, Documentation (e.g., NMR, GC-MS)

(Release to Lab Inventora
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Dissolve 4-methoxyphenol
in anhydrous DCM

Cool to 0°C
Add Pyridine

Add Tf20 dropwise

:

Warm to RT, stir 2-4h
(Monitor by TLC)

Aqueous Workup
(Quench, Wash)

Dry, Concentrate &
Purify via Chromatography

Pure 4-Methoxyphenyl
Trifluoromethanesulfonate
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Suzuki-Miyaura Catalytic Cycle

Ar-OTf
(4-Methoxyphenyl triflate) Pd(0)L-

Oxidative
Addition

( Ar-Pd(Il)-OTf(Lz) ) Ar-B(OH)2 Base

(Phenylboronic acid)

Transmetalation

( Ar-Pd(l1)-Ar'(L2) )

Reductive

Elimination

Ar-Ar'
(4-Methoxybiphenyl)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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